Cas no 2228160-90-3 (4-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)-2-methylbutanoic acid)

• Product Name: 4-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)-2-methylbutanoic acid
• CAS No: 2228160-90-3
• MF: C₁₁H₁₈N₂O₃
• MW: 226.272222995758
• CID: 5942080
• PubChem ID: 165616161
• Update Time: 2023-12-27

4-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)-2-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)-2-methylbutanoic acid
• EN300-1801306
• 2228160-90-3

• Inchi： 1S/C11H18N2O3/c1-7(11(14)15)5-6-9-8(2)12-13(3)10(9)16-4/h7H,5-6H2,1-4H3,(H,14,15)
• InChI Key： RCWNQFACFMVHRL-UHFFFAOYSA-N
• SMILES： O(C)C1=C(C(C)=NN1C)CCC(C(=O)O)C

Computed Properties

• Exact Mass: 226.13174244g/mol
• Monoisotopic Mass: 226.13174244g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 64.4Ų